[(Thiophene-2-carbonyl)-amino]-acetic acid
Overview
Description
[(Thiophene-2-carbonyl)-amino]-acetic acid
is an organic compound . It is related to Thiophene-2-carboxylic acid, which is an organic compound with the formula SC4H3CO2H .
Synthesis Analysis
Thiophene derivatives can be synthesized by heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can produce aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of[(Thiophene-2-carbonyl)-amino]-acetic acid
was confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR and elemental analysis . Chemical Reactions Analysis
Thiophene derivatives undergo a variety of chemical reactions. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Scientific Research Applications
Antioxidant Activity
The compound has been studied for its antioxidant properties. A derivative, specifically the 3-amino thiophene-2-carboxamide, showed a significant increase in antioxidant activity by 62.0%, which is comparable to the reference antioxidant ascorbic acid . This suggests its potential use in preventing oxidative stress-related diseases.
Antibacterial Activity
Thiophene-2-carboxamido derivatives have demonstrated antibacterial activity against a range of pathogenic bacteria, including Gram-positive and Gram-negative strains . This makes them candidates for developing new antibacterial agents, which is crucial in the fight against antibiotic resistance.
Synthon for Heterocyclic Compounds
The compound serves as a good synthon for the construction of various heterocyclic systems such as thiazoles and fused thiazole derivatives . These heterocycles are important in medicinal chemistry due to their biological activities.
Antimicrobial Applications
Some derivatives synthesized from thiophene-2-carboxamido acetic acid have been tested for their antimicrobial activity. They showed promising results against selected microorganisms, comparing favorably with standard antibacterial and antifungal references .
Molecular Docking Studies
Molecular docking tools have been used to study the interactions between thiophene-2-carboxamido derivatives and different proteins . This application is vital in drug design and discovery, helping to predict the affinity and activity of drug candidates.
SAR Studies
Structure-activity relationship (SAR) studies involving thiophene-2-carboxamido derivatives help in understanding the molecular features that determine their biological activity . This knowledge is instrumental in designing more effective drugs.
Ophthalmic Uses
Derivatives of thiophene-2-carboxylic acid, closely related to thiophene-2-carboxamido acetic acid, are used in the production of eye drops, such as those containing suprofen . This highlights its potential application in ophthalmology.
Precursor to Substituted Derivatives
Thiophene-2-carboxamido acetic acid undergoes double deprotonation to yield 5-lithio derivatives, which are precursors to many 5-substituted derivatives . These derivatives have various applications in chemical synthesis and drug development.
Mechanism of Action
Target of Action
Thiophene derivatives have been known to exhibit a variety of biological effects, suggesting they interact with multiple targets .
Mode of Action
The exact mode of action of “[(Thiophene-2-carbonyl)-amino]-acetic acid” is currently unknown due to the lack of specific studies . It’s worth noting that thiophene derivatives have been shown to inhibit factor inhibiting hypoxia-inducible factor-1 (fih-1), which could potentially activate hypoxia-inducible factor-α (hif-α) .
Result of Action
The potential activation of hif-α suggests it may have a role in cellular responses to hypoxia .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(thiophene-2-carbonylamino)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3S/c9-6(10)4-8-7(11)5-2-1-3-12-5/h1-3H,4H2,(H,8,11)(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXTJGIBOVGESBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00350436 | |
Record name | [(Thiophene-2-carbonyl)-amino]-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00350436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33955-17-8 | |
Record name | [(Thiophene-2-carbonyl)-amino]-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00350436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ((2-Thienylcarbonyl)amino)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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